Cas no 518070-21-8 (2-(3-Fluoro-5-methylphenyl)acetonitrile)
518070-21-8 structure
Product Name:2-(3-Fluoro-5-methylphenyl)acetonitrile
CAS No:518070-21-8
MF:C9H8FN
MW:149.164925575256
MDL:MFCD03094317
CID:935893
PubChem ID:2778452
Update Time:2025-04-19
2-(3-Fluoro-5-methylphenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Fluoro-5-methylphenyl)acetonitrile
- 3-FLUORO-5-METHYLPHENYLACETONITRILE
- Benzeneacetonitrile, 3-fluoro-5-methyl- (9CI)
- AC1MCTBP
- ANW-66742
- CTK4J4908
- JRD-1398
- MolPort-000-166-043
- PC5919
- SBB086637
- 7257AB
- FCH1116780
- (3-Fluoro-5-methyl-phenyl)-acetonitrile
- SY047852
- 2-(3-fluoro-5-methylphenyl)ethanenitrile
- ST2403896
- AX8215149
- BENZENEACETONITRILE, 3-FLUORO-5-MET
- EN300-1851641
- SCHEMBL20576683
- DTXSID70380942
- DB-346063
- AKOS005255274
- CS-0153258
- C75432
- DS-2470
- 518070-21-8
- MFCD03094317
-
- MDL： MFCD03094317
- Inchi： 1S/C9H8FN/c1-7-4-8(2-3-11)6-9(10)5-7/h4-6H,2H2,1H3
- InChI Key： YFJTYGYGDNXMML-UHFFFAOYSA-N
- SMILES： FC1C=C(C)C=C(CC#N)C=1
Computed Properties
- Exact Mass: 149.064077422g/mol
- Monoisotopic Mass: 149.064077422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8
- XLogP3: 2
Experimental Properties
- Boiling Point: 235.0±25.0℃ at 760 mmHg
2-(3-Fluoro-5-methylphenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 227766-1g |
2-(3-Fluoro-5-methylphenyl)acetonitrile |
518070-21-8 | 95% | 1g |
￡43.00 | 2022-02-28 | |
| Fluorochem | 227766-5g |
2-(3-Fluoro-5-methylphenyl)acetonitrile |
518070-21-8 | 95% | 5g |
￡182.00 | 2022-02-28 | |
| Fluorochem | 227766-10g |
2-(3-Fluoro-5-methylphenyl)acetonitrile |
518070-21-8 | 95% | 10g |
￡354.00 | 2022-02-28 | |
| Fluorochem | 227766-25g |
2-(3-Fluoro-5-methylphenyl)acetonitrile |
518070-21-8 | 95% | 25g |
￡707.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PX039-200mg |
2-(3-Fluoro-5-methylphenyl)acetonitrile |
518070-21-8 | 95+% | 200mg |
150.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PX039-5g |
2-(3-Fluoro-5-methylphenyl)acetonitrile |
518070-21-8 | 95+% | 5g |
1659.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PX039-1g |
2-(3-Fluoro-5-methylphenyl)acetonitrile |
518070-21-8 | 95+% | 1g |
473.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PX039-50mg |
2-(3-Fluoro-5-methylphenyl)acetonitrile |
518070-21-8 | 95+% | 50mg |
64.0CNY | 2021-07-12 | |
| TRC | F598120-100mg |
2-(3-Fluoro-5-methylphenyl)acetonitrile |
518070-21-8 | 100mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F598120-500mg |
2-(3-Fluoro-5-methylphenyl)acetonitrile |
518070-21-8 | 500mg |
$ 95.00 | 2022-06-04 |
2-(3-Fluoro-5-methylphenyl)acetonitrile Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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